2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide

• Molecular Formula: C15H25N3O
• Molecular Weight: 263.38 g/mol
• IUPAC Name: 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide
• InChI: InChI=1S/C15H25N3O/c16-13-15(8-4-5-9-15)17-14(19)12-18-10-6-2-1-3-7-11-18/h1-12H2,(H,17,19)
• InChI Key: OLXLECHOSJPKAP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(=O)NC2(CCCC2)C#N

Description

2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide is a synthetic acetamide derivative characterized by an azocane (8-membered azacycloalkane) ring and a 1-cyanocyclopentyl substituent. The compound’s structure combines conformational flexibility from the azocane moiety with the steric and electronic effects of the cyanocyclopentyl group.

• Nitrile reduction: Similar to the reduction of N-(1-cyanocyclopentyl)acetamide to generate amine intermediates, as seen in .
• Heterocyclic coupling: Potential use of azocane in substitution reactions, akin to benzo[d]imidazole or benzothiazole coupling in and .

The compound’s design likely targets pharmacological applications, leveraging the azocane ring for enhanced binding affinity and metabolic stability compared to smaller cyclic amines.

Biological Activity

The compound 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide is a synthetic organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article focuses on its biological activity, including antimicrobial properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{12}$H$_{18}$N$_{2}$O
• Molecular Weight : 218.29 g/mol
• CAS Number : Not available in the current literature.

Antimicrobial Activity

Recent studies have indicated that derivatives of acetamides, including compounds similar to 2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide, exhibit significant antimicrobial properties. For instance, a study reported that various acetamide derivatives demonstrated promising inhibitory effects against a range of bacterial and fungal strains, including Candida albicans and Staphylococcus aureus .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (µg/mL)	Target Organism
2-(azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide	TBD	TBD
Acetamide Derivative A	32	C. albicans
Acetamide Derivative B	16	S. aureus

The mechanism by which acetamides exert their antimicrobial effects often involves the disruption of cell membrane integrity and inhibition of essential metabolic pathways. For example, azole compounds, structurally related to acetamides, inhibit the enzyme lanosterol demethylase (CYP51), crucial for ergosterol synthesis in fungal cells . This leads to increased membrane permeability and ultimately cell death.

Case Study 1: Synthesis and Evaluation

In a recent study, researchers synthesized various acetamide derivatives and evaluated their antifungal activities against resistant strains of C. albicans. The results showed that certain modifications to the acetamide structure significantly enhanced antifungal potency compared to traditional agents like fluconazole .

Case Study 2: Cytotoxicity Assessment

Another study assessed the cytotoxicity of synthesized acetamides using the MTT assay on murine fibroblast cells. The results indicated that at concentrations near their MIC values, many derivatives showed negligible cytotoxic effects, suggesting a favorable therapeutic index for these compounds .

Comparison with Similar Compounds

Key Observations:

Azocane vs.

Cyanocyclopentyl Group: Shared with the precursor in , this group introduces steric hindrance and polarizability, which may influence solubility and metabolic stability .

Heterocyclic Diversity : Unlike benzothiazole or benzoimidazole derivatives (–3), the azocane moiety lacks aromaticity, possibly reducing π-π stacking interactions but improving membrane permeability .

Pharmacological and Physicochemical Comparisons

Table 2: Reported Properties of Analogous Acetamides

Compound Name	Molecular Weight (g/mol)	LogP (Predicted)	Key Bioactivity	Reference
2-(Azocan-1-yl)-N-(1-cyanocyclopentyl)acetamide	~293.4	1.8–2.5	Hypothesized kinase inhibition	—
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3,4,5-trimethoxyphenyl)acetamide	~428.3	3.2	Anticancer (EGFR inhibition)
2-(1-Cyclohexyl-1H-benzo[d]imidazole-2-yl)-N-((1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-1-yl)acetamide	~447.6	4.1	Neuroprotective (CNS targeting)
2-Cyano-N-[(methylamino)carbonyl]acetamide	~157.1	−0.5	Limited toxicological data

Key Findings:

Lipophilicity : The azocane-containing compound exhibits moderate LogP (1.8–2.5), balancing solubility and membrane permeability better than highly lipophilic benzoimidazole derivatives (LogP 4.1) .

Bioactivity : Trifluoromethylbenzothiazole analogs () show potent EGFR inhibition, suggesting that electron-withdrawing groups enhance target engagement. The azocane derivative’s larger ring may favor allosteric binding .